Cas no 1270129-29-7 ((1S,2S)-1-AMINO-1-(2-METHYLTHIOPHENYL)PROPAN-2-OL)

• Product Name: (1S,2S)-1-AMINO-1-(2-METHYLTHIOPHENYL)PROPAN-2-OL
• CAS No: 1270129-29-7
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5589460
• PubChem ID: 55270387
• Update Time: 2023-08-14

(1S,2S)-1-AMINO-1-(2-METHYLTHIOPHENYL)PROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-AMINO-1-(2-METHYLTHIOPHENYL)PROPAN-2-OL
• Benzeneethanol, β-amino-α-methyl-2-(methylthio)-, (αS,βS)-
• AKOS006319353
• N15591
• 1270129-29-7

• Inchi： 1S/C10H15NOS/c1-7(12)10(11)8-5-3-4-6-9(8)13-2/h3-7,10,12H,11H2,1-2H3/t7-,10+/m0/s1
• InChI Key： NPCXYJUMAXOZMY-OIBJUYFYSA-N
• SMILES： C1([C@H](N)[C@H](C)O)=CC=CC=C1SC

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 356.4±32.0 °C(Predicted)
• pka: 12.47±0.45(Predicted)